Cas no 125744-21-0 (2-Methyl-4-propanamidobenzene-1-sulfonyl chloride)

• Product Name: 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride
• CAS No: 125744-21-0
• MF: C₁₀H₁₂ClNO₃S
• MW: 261.725180625916
• MDL: MFCD09812702
• CID: 4691587
• PubChem ID: 20109461
• Update Time: 2025-06-13

2-Methyl-4-propanamidobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-PROPANAMIDOBENZENE-1-SULFONYL CHLORIDE
• 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride

• MDL： MFCD09812702
• Inchi： 1S/C10H12ClNO3S/c1-3-10(13)12-8-4-5-9(7(2)6-8)16(11,14)15/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key： KWTWNEMIFOJMOJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1C)NC(CC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 350
• Topological Polar Surface Area: 71.6

Additional information on 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride

Professional Introduction to 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride (CAS No: 125744-21-0)

2-Methyl-4-propanamidobenzene-1-sulfonyl chloride, identified by its CAS number 125744-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both an amide and a sulfonyl chloride functional group in its molecular structure makes it a versatile building block for the development of novel therapeutic agents.

The structural features of 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride contribute to its reactivity and make it particularly valuable in synthetic chemistry. The sulfonyl chloride moiety is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of sulfonamide derivatives. These derivatives have been extensively studied for their potential applications in drug discovery, particularly as protease inhibitors and antimicrobial agents. The amide group, on the other hand, can be further functionalized to introduce additional pharmacophores, enhancing the compound's utility in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of sulfonyl chlorides as key intermediates in the synthesis of small-molecule modulators. For instance, studies have demonstrated that compounds derived from 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride can be used to develop inhibitors targeting specific enzymes involved in metabolic pathways. These enzymes have been implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune the structure of these inhibitors through derivatization strategies has opened new avenues for therapeutic intervention.

In the realm of drug development, the synthesis of sulfonamide-based drugs has seen considerable progress due to the availability of versatile intermediates like 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride. Researchers have leveraged its reactivity to create novel sulfonamides with enhanced binding affinity and selectivity towards biological targets. For example, recent publications have described the use of this compound in generating sulfonamides that exhibit potent activity against bacterial enzymes responsible for antibiotic resistance. Such findings underscore the compound's significance in addressing emerging challenges in antimicrobial therapy.

The chemical properties of 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride also make it a valuable tool in materials science and industrial applications. Its ability to undergo selective reactions with a wide range of nucleophiles allows for the construction of complex molecules with tailored properties. This has led to its use in the development of advanced polymers, coatings, and specialty chemicals where precise control over molecular architecture is crucial.

From a synthetic perspective, 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride offers a straightforward route to access structurally diverse sulfonamide derivatives. Its amenability to functional group transformations makes it an attractive choice for chemists engaged in both academic research and industrial drug discovery. The compound's well-documented reactivity profile ensures consistency and reproducibility in synthetic protocols, which are essential for large-scale production and commercial applications.

The growing interest in 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride is also reflected in the increasing number of patents and scientific papers published on its applications. Researchers are continuously exploring new ways to utilize this compound, driven by its potential to contribute to innovative solutions in medicine and industry. As our understanding of biological systems evolves, so too does the demand for sophisticated chemical tools like 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride to dissect complex biological processes and develop effective interventions.

In conclusion, 2-Methyl-4-propanamidobenzene-1-sulfonyl chloride (CAS No: 125744-21-0) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to create novel therapeutic agents and advanced materials. As scientific exploration progresses, the utility of this compound is expected to expand further, solidifying its role as a pivotal intermediate in both academic and industrial settings.